Cas no 1204297-70-0 (2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine)

• Product Name: 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine
• CAS No: 1204297-70-0
• MF: C₁₃H₁₂FN₅O
• MW: 273.265685081482
• MDL: MFCD16652750
• CID: 4562844
• PubChem ID: 45496249
• Update Time: 2025-10-16

2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(4-Fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]oxy]ethanamine
• (2-{[3-(4-Fluorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)amine
• 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine

• MDL： MFCD16652750
• Inchi： 1S/C13H12FN5O/c14-10-3-1-9(2-4-10)13-17-16-11-5-6-12(18-19(11)13)20-8-7-15/h1-6H,7-8,15H2
• InChI Key： KSEAZCACFHUSAG-UHFFFAOYSA-N
• SMILES： C(N)COC1=NN2C(C3=CC=C(F)C=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 273.103
• Monoisotopic Mass: 273.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3A^2

Additional information on 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine

Comprehensive Overview of 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine (CAS No. 1204297-70-0)

The compound 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine (CAS No. 1204297-70-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a [1,2,4]triazolo[4,3-b]pyridazine core and a fluorophenyl substituent, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule compounds like 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine has surged due to their versatility in addressing unmet medical needs. The inclusion of a fluorine atom in its structure enhances its metabolic stability and binding affinity, a feature highly sought after in modern drug design. This aligns with the growing interest in fluorinated pharmaceuticals, a topic frequently searched in academic and industrial circles.

The triazolo-pyridazine scaffold of this compound is particularly noteworthy. Such heterocycles are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased exploration of CAS No. 1204297-70-0 in preclinical studies, especially in the context of kinase inhibition, a hot topic in oncology research. Users often search for terms like "kinase inhibitors in cancer therapy" or "heterocyclic compounds in drug discovery," making this compound highly relevant to current scientific discourse.

From a synthetic chemistry perspective, the preparation of 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine involves multi-step organic transformations, including nucleophilic substitution and cyclization reactions. The compound's ethoxyamine side chain provides a handle for further derivatization, enabling the creation of analogs for structure-activity relationship (SAR) studies. This flexibility is crucial for medicinal chemists aiming to optimize pharmacokinetic properties, a recurring theme in drug development forums and publications.

Beyond its pharmaceutical potential, CAS No. 1204297-70-0 has also piqued interest in materials science. The triazolo[4,3-b]pyridazine moiety can contribute to the development of organic electronic materials due to its conjugated system and electron-deficient nature. This dual applicability in life sciences and materials engineering makes it a compelling subject for interdisciplinary research, addressing frequently searched queries like "multifunctional heterocyclic compounds" or "organic semiconductors in biomedical applications."

Quality control and analytical characterization of 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine typically involve advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. The compound's purity is critical for research applications, particularly in high-throughput screening campaigns where false positives must be minimized. This aspect resonates with laboratory professionals who frequently search for "compound characterization protocols" or "analytical methods for novel chemicals."

As research into CAS No. 1204297-70-0 progresses, its potential as a lead compound continues to unfold. The scientific community remains particularly interested in its selectivity profile and off-target effects, key considerations in modern drug development that align with search trends like "improving drug selectivity" or "reducing compound toxicity." With its balanced lipophilicity and molecular weight, this compound exemplifies the principles of Lipinski's Rule of Five, making it a valuable case study for students and researchers alike.

The future directions for 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine research may include exploration of its combination therapies with existing drugs, a strategy gaining traction in personalized medicine approaches. Additionally, its potential application in rare diseases and orphan drug development represents an emerging area of interest, corresponding to increasing searches for "novel compounds in rare disease treatment." As the compound moves through various stages of investigation, it continues to demonstrate the importance of innovative chemical entities in advancing human health and scientific understanding.